Q-Value for Double Beta Decay: ¹³⁶Xe at 2457.8 keV vs. ¹³⁴Xe at 825.8 keV — A Factor of ~3× Advantage Above Natural Gamma Backgrounds
The Q-value of the double beta decay transition determines the energy region in which the 0νββ signal peak is sought. ¹³⁶Xe possesses Qββ = 2457.8 keV, well above the 2615 keV endpoint of the ²⁰⁸Tl gamma line—the highest-energy prominent natural gamma background [1]. In contrast, ¹³⁴Xe has Qββ = 825.8 keV, placing its 0νββ signal in a region dense with Compton-scattered gamma backgrounds from the ²³⁸U and ²³²Th decay chains [2]. This 3× Q-value differential is a first-order determinant of signal-to-background ratio and experimental sensitivity.
| Evidence Dimension | Double beta decay Q-value (energy of the hypothetical 0νββ peak) |
|---|---|
| Target Compound Data | Qββ = 2457.8 ± 0.6 keV (¹³⁶Xe) |
| Comparator Or Baseline | Qββ = 825.8 ± 0.9 keV (¹³⁴Xe); Q(2β⁻) = 825.4 ± 0.9 keV per NNDC BNL |
| Quantified Difference | Factor of 2.98× higher for ¹³⁶Xe; ¹³⁶Xe Q-value exceeds the 2615 keV ²⁰⁸Tl background endpoint by approximately 157 keV margin |
| Conditions | Q-value determination from atomic mass evaluations (AME2020); background endpoint from measured ²³²Th-chain gamma spectroscopy |
Why This Matters
A higher Q-value places the 0νββ signal peak in a lower-background energy window, directly reducing the required exposure to reach a given half-life sensitivity—constituting a first-order procurement discriminator for any 0νββ experiment.
- [1] Enriched Xenon Observatory (EXO) Wikipedia page. Qββ (¹³⁶Xe) = 2457.8 keV. Available at: https://en.wikipedia.org/wiki/Enriched_Xenon_Observatory View Source
- [2] National Nuclear Data Center (NNDC), Brookhaven National Laboratory. NuDat 3.0 database: ¹³⁴Xe Q(2β⁻) = 825.4 ± 0.9 keV. Available at: https://www.nndc.bnl.gov/nudat3/ View Source
